Cas no 90942-47-5 (Methyl 5-(aminomethyl)-2-chlorobenzoate hydrochloride)

• Product Name: Methyl 5-(aminomethyl)-2-chlorobenzoate hydrochloride
• CAS No: 90942-47-5
• MF: C₉H₁₁Cl₂NO₂
• MW: 236.095140695572
• MDL: MFCD16876981
• CID: 1037470
• PubChem ID: 66524840
• Update Time: 2025-05-20

Methyl 5-(aminomethyl)-2-chlorobenzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(aminomethyl)-2-chlorobenzoate hydrochloride
• 5-Aminomethyl-2-chlorobenzoic acid methyl ester HCl
• RVCZOTOWWCOGCQ-UHFFFAOYSA-N
• 5165AC
• SY114146
• ST2413427
• AX8167397
• METHYL 5-AMINOMETHYL-2-CHLOROBENZOATE.HCL
• Methyl 5-aminomethyl-2-chlorobenzoate hydrochloride
• methyl 5-(aminomethyl)-2-chlorobenzoate;hydrochloride
• Methyl 5-(aminomethyl)-2-chlorobenzoate--hydrogen chlori
• m-Toluic acid, α-amino-6-chloro-, methyl ester, hydrochloride (7CI)
• Methyl5-(aminomethyl)-2-chlorobenzoatehydrochloride
• Methyl 5-(aminomethyl)-2-chlorobenzoate--hydrogen chloride (1/1)
• 90942-47-5
• MFCD16876981
• CS-W006278
• DTXSID20735145
• DS-15432
• DB-360988
• EN300-62126
• Methyl5-(aminomethyl)-2-chlorobenzoate hydrochloride
• AKOS015969077
• SCHEMBL9931554
• Methyl 5-(aminomethyl)-2-chlorobenzoate.Hcl
• CL9222

• MDL： MFCD16876981
• Inchi： 1S/C9H10ClNO2.ClH/c1-13-9(12)7-4-6(5-11)2-3-8(7)10;/h2-4H,5,11H2,1H3;1H
• InChI Key： RVCZOTOWWCOGCQ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C(Cl)=CC=C(CN)C=1)OC

Computed Properties

• Exact Mass: 235.0166840g/mol
• Monoisotopic Mass: 235.0166840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3

Experimental Properties

• Melting Point: 217-220 ºC

Additional information on Methyl 5-(aminomethyl)-2-chlorobenzoate hydrochloride

Recent Advances in the Research of Methyl 5-(aminomethyl)-2-chlorobenzoate hydrochloride (CAS: 90942-47-5)

Methyl 5-(aminomethyl)-2-chlorobenzoate hydrochloride (CAS: 90942-47-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting neurological and inflammatory diseases. Recent studies have highlighted its significance in medicinal chemistry due to its versatile chemical properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for Methyl 5-(aminomethyl)-2-chlorobenzoate hydrochloride, emphasizing its role as a precursor for novel GABA_A receptor modulators. The study demonstrated that the compound's unique structural features, including the chlorobenzene and aminomethyl groups, contribute to its high reactivity and selectivity in multi-step synthetic processes. These findings are particularly relevant for the development of next-generation anxiolytics and anticonvulsants.

Another significant advancement was reported in a 2023 paper in Bioorganic & Medicinal Chemistry Letters, where Methyl 5-(aminomethyl)-2-chlorobenzoate hydrochloride was utilized as a building block for the synthesis of potent PDE4 inhibitors. The study revealed that derivatives of this compound exhibited promising anti-inflammatory activity in preclinical models, suggesting its potential for treating chronic inflammatory conditions such as asthma and rheumatoid arthritis. The researchers also noted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

Recent computational studies have further elucidated the molecular interactions of Methyl 5-(aminomethyl)-2-chlorobenzoate hydrochloride with various biological targets. Molecular docking simulations, as described in a 2024 publication in the Journal of Chemical Information and Modeling, indicated that the compound's aminomethyl group forms critical hydrogen bonds with key residues in target proteins, enhancing binding affinity. These insights are invaluable for rational drug design and optimization of lead compounds derived from this chemical scaffold.

In addition to its pharmacological applications, Methyl 5-(aminomethyl)-2-chlorobenzoate hydrochloride has also been investigated for its potential in agrochemical research. A 2023 study in Pest Management Science demonstrated that derivatives of this compound exhibited significant insecticidal activity against common crop pests, with low toxicity to non-target organisms. This dual utility in pharmaceuticals and agrochemicals underscores the compound's versatility and broad applicability in chemical biology.

Looking ahead, ongoing research is expected to further explore the therapeutic potential of Methyl 5-(aminomethyl)-2-chlorobenzoate hydrochloride, particularly in the context of personalized medicine and targeted drug delivery systems. With its well-characterized chemical properties and growing body of evidence supporting its biological activity, this compound is poised to remain a focal point in medicinal chemistry and drug development for years to come.